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Compound of Interest

Compound Name: 4-Methoxy-1-naphthaldehyde

Cat. No.: B103360

An In-depth Technical Guide to the Physicochemical Properties of 4-Methoxy-1-
naphthaldehyde

This technical guide provides a comprehensive overview of the core physicochemical
properties, experimental protocols, and relevant applications of 4-Methoxy-1-naphthaldehyde.
The information is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Chemical Identity and Structure

4-Methoxy-1-naphthaldehyde is an aromatic aldehyde and a derivative of naphthalene.[1] Its
structure consists of a naphthalene ring substituted with a methoxy group at the 4-position and
an aldehyde group at the 1-position.

o |[UPAC Name: 4-methoxynaphthalene-1-carbaldehyde[2]
e CAS Number: 15971-29-6[1][3][4]

e Molecular Formula: C12H1002[1][2][3]

e SMILES: COclccc(C=0)c2cceccl2

e InChl Key: MVXMNHYVCLMLDD-UHFFFAOYSA-N
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Physicochemical Properties

The key physicochemical properties of 4-Methoxy-1-naphthaldehyde are summarized in the
table below. This data is essential for its handling, storage, and application in various
experimental settings.

Property Value References

Molecular Weight 186.21 g/mol [11121[3]

Solid; Slightly beige to pink-
Appearance . _ [4]
brown low melting solid

Melting Point 35-36 °C [11[3][4]
Boiling Point 212 °C at 40 mmHg [1][4]
Density 1.2+0.1 g/lcm?3 [3]
Flash Point >230 °F (>110 °C) [4]
Refractive Index 1.6640 [4]
LogP 2.93 [3]

Keep in a dark place, Sealed
Storage ) [4]
in dry, Room Temperature

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and purity assessment of 4-
Methoxy-1-naphthaldehyde.
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Spectroscopic Data

Description

References

In CDCls, aromatic protons
appear as a multiplet between
0 7.62 and 8.31 ppm. Aromatic

1H NMR _ [1][5]
protons are typically found
between & 6.835 and 9.312
ppm.
Data is available for structural
13C NMR [1][2]

confirmation.

Infrared (IR)

A characteristic strong
absorption band is observed
around 1700 cm~1! due to the
C=0 stretching vibration of the
aldehyde group.

[1]

Mass Spectrometry (MS)

The mass spectrum shows a
prominent molecular ion peak
(M) corresponding to its
molecular weight of

approximately 186.21 g/mol .

[1]

UV-Vis

The UV-Vis spectrum is
characterized by strong
absorption bands in the
ultraviolet region, attributed to
U - TT* electronic transitions
within the aromatic
naphthalene system. For the
related compound 4-hydroxy-
1-naphthaldehyde, a Amax of
360 nm has been reported in

methanol.

[1]

Experimental Protocols

Synthesis
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A common and effective method for the synthesis of 4-Methoxy-1-naphthaldehyde is through
the methylation of 4-hydroxy-1-naphthaldehyde.

Protocol: Methylation of 4-hydroxy-1-naphthaldehyde[4]

A mixture of 4-hydroxy-1-naphthaldehyde (1 equivalent), potassium carbonate (K2COs, 1.5
equivalents), and iodomethane (1.5 equivalents) is prepared in acetone (12 mL/mmol).

e The mixture is stirred under reflux conditions for a period of 4 to 24 hours.

e The progress of the reaction is monitored by thin-layer chromatography (TLC) until the
starting material is completely consumed.

» Upon completion, the solvent is removed by evaporation under reduced pressure.
e The resulting residue is then purified by silica gel column chromatography.

Another reported method involves reacting 4-hydroxy-1-naphthaldehyde with methyl iodide in
the presence of a base like sodium hydroxide in dry tetrahydrofuran (THF).[1]
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Synthesis of 4-Methoxy-1-naphthaldehyde

lodomethane (CH3I)
4-hydroxy-1-naphthaldehyde Potassium Carbonate (K2CO3)

Acetone
Reflux (4-24h)
Solvent Evaporation

Column Chromatography
(Cyclohexane/Ethyl Acetate)

4-Methoxy-1-naphthaldehyde

Click to download full resolution via product page
Synthesis Workflow

Purification

Purification is typically achieved using column chromatography.

Protocol: Silica Gel Column Chromatography([4]

e Prepare a silica gel column using a suitable slurry packing method.

» Dissolve the crude residue from the synthesis reaction in a minimum amount of the eluent.

e Load the sample onto the column.
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o Elute the column with a solvent system of cyclohexane/ethyl acetate, starting with a ratio of
90:10 and gradually increasing the polarity to 70:30.

e Collect the fractions and monitor them by TLC to isolate the pure product.

Analysis

High-performance liquid chromatography (HPLC) is a suitable method for analyzing the purity
of 4-Methoxy-1-naphthaldehyde.

Protocol: Reverse Phase (RP) HPLC[6]
e Column: Newcrom R1 HPLC column.
o Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid.

» Note: For Mass Spectrometry (MS) compatible applications, phosphoric acid should be
replaced with formic acid. This method is scalable and can be adapted for preparative
separation to isolate impurities.[6]

Applications and Biological Relevance

4-Methoxy-1-naphthaldehyde serves as a valuable intermediate in chemical synthesis and
has specific applications in biochemical assays.[1]

o Fluorogenic Substrate: It is notably used as a fluorogenic substrate for human alcohol
dehydrogenase (ADH).[4] This property allows for the sensitive determination of the activity
of class | and Il alcohol dehydrogenase isoenzymes in biological samples, such as human
pancreas and liver homogenates.[4]

o Chemical Intermediate: The compound is a precursor in the synthesis of more complex
molecules, including N-acylhydrazones and 1,3,4-oxadiazoles, which are of interest in
medicinal chemistry for their potential biological activities.[1]

The enzymatic reaction with alcohol dehydrogenase can be visualized as a key application
workflow.
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Workflow: Fluorometric Assay for ADH Activity

Reactants
4-Methoxy-1-naphthaldehyde NADH Biological Sample
(Substrate) (Co-enzyme) (e.g., Liver Homogenate)
AN ]

Alcohol Dehydrogenase (ADH)

(Enzyme in sample)

catalyzes

Fluorometric Measurement
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ADH Activity
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Enzymatic Assay Workflow

Conclusion

4-Methoxy-1-naphthaldehyde is a well-characterized compound with defined physicochemical
properties. Its utility as a synthetic intermediate and, more specifically, as a fluorogenic
substrate for alcohol dehydrogenase, makes it a significant tool for researchers in both
chemistry and biochemistry. The detailed protocols for its synthesis, purification, and analysis
provided in this guide offer a practical resource for its application in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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